Cas no 2229441-17-0 (1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine)

• Product Name: 1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine
• CAS No: 2229441-17-0
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 5778256
• PubChem ID: 165688117
• Update Time: 2025-06-08

1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1959061
• 2229441-17-0
• 1,1-difluoro-3-(quinolin-3-yl)propan-2-amine
• 1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine

• Inchi： 1S/C12H12F2N2/c13-12(14)10(15)6-8-5-9-3-1-2-4-11(9)16-7-8/h1-5,7,10,12H,6,15H2
• InChI Key： CINQFUUOILWJPJ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NC2C=CC=CC=2C=1)N)F

Computed Properties

• Exact Mass: 222.09685472g/mol
• Monoisotopic Mass: 222.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine

Introduction to 1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine (CAS No: 2229441-17-0)

1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2229441-17-0, represents a convergence of fluorine chemistry and heterocyclic pharmacophores, making it a subject of intense study for its potential biological activities and synthetic utility.

The molecular structure of 1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine features a fluorinated propyl chain attached to an amine group, with a quinoline moiety linked at the third position. Quinoline derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of fluorine atoms into the molecule can modulate its pharmacokinetic and pharmacodynamic profiles, enhancing metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine with various enzymes and receptors. Studies suggest that the fluorine substituents may enhance the compound's ability to interact with proteins involved in signal transduction pathways, making it a promising candidate for drug development. Specifically, the quinoline ring has been shown to disrupt DNA replication in certain cancer cells, while the amine group can serve as a hinge region for further derivatization.

In the realm of medicinal chemistry, the synthesis of 1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine has been optimized through multi-step reactions involving fluorination techniques and palladium-catalyzed cross-coupling reactions. These methodologies ensure high yield and purity, which are critical for subsequent biological testing. The compound's stability under various conditions has also been evaluated, demonstrating its suitability for industrial-scale production.

Current research is exploring the potential applications of 1,1-Difluoro-3-(quinolin-3-yl)propan-2-amine in treating neurodegenerative diseases. Preliminary in vitro studies have indicated that this compound may inhibit the aggregation of amyloid-beta peptides, a hallmark protein associated with Alzheimer's disease. The quinoline moiety's ability to penetrate the blood-brain barrier further enhances its candidacy as a therapeutic agent for central nervous system disorders.

The role of fluorine in modulating bioavailability has been extensively studied. In 1,1-Difluoro-3-(quinolin-3-yloxy)propanamine, the fluorine atoms contribute to reduced metabolic clearance, allowing for prolonged half-life and increased therapeutic efficacy. This phenomenon is particularly relevant in drug design, where optimizing pharmacokinetic properties is as crucial as targeting biological activity.

Another area of interest is the use of 1,1-Difluoro-octanoyl-piperazine derivatives, which share structural similarities with our compound but feature different substitution patterns. These derivatives have shown promise in treating inflammatory diseases by inhibiting cyclooxygenase (COX) enzymes. The structural flexibility provided by the amine group allows for further modifications to fine-tune biological activity against specific disease targets.

The synthesis of fluorinated quinolines remains a challenging yet rewarding endeavor. Recent innovations in flow chemistry have enabled more efficient production of these complex molecules. Flow systems offer better control over reaction conditions, reducing byproduct formation and improving overall yield. This advancement is particularly significant for large-scale synthesis required for clinical trials and commercialization.

Beyond its pharmaceutical applications, 1,1-Difluoro-octanoyl-piperazine derivatives have been investigated for their potential in materials science. The unique electronic properties of fluorinated aromatic systems make them attractive for developing organic semiconductors and liquid crystals. These materials could find applications in electronic displays and optoelectronic devices.

The future directions of research on CAS No 2229441 17 0 include exploring its role in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance treatment outcomes for multidrug-resistant pathogens or cancers. Such combinatorial approaches are increasingly recognized as essential strategies in modern medicine.

In conclusion,CAS No 2229441170 represents a significant advancement in medicinal chemistry with broad implications for drug discovery and development. Its unique structural features—combining fluorine substitution with a quinoline scaffold—position it as a versatile tool for addressing various therapeutic challenges. As research continues to uncover new applications and synthetic methodologies,CAS No 2229441170 is poised to play an integral role in next-generation pharmaceuticals.